N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide

• IUPAC Name: N-[2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]butanamide
• InChI: InChI=1S/C18H20N4O2S/c1-4-5-17(23)20-16-10-12(2)21-22(16)18-19-15(11-25-18)13-6-8-14(24-3)9-7-13/h6-11H,4-5H2,1-3H3,(H,20,23)
• InChI Key: SKRHDTAMXQCXKT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC(=NN1C2=NC(=CS2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol

Description

N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide, also known as SB-FI-26, is a synthetic molecule used in scientific research. It is a small molecule inhibitor of the histone deacetylase (HDAC) enzyme family, and has been studied for its potential therapeutic applications. SB-FI-26 has been studied for its ability to modulate gene expression, regulate cell proliferation and differentiation, and induce apoptosis in cancer cells.

Mechanism of Action

Target of Action

The primary target of this compound is acetylcholinesterase (AChE) . AChE is an enzyme that catalyzes the breakdown of acetylcholine, a neurotransmitter, into choline and acetate. By inhibiting AChE, the compound increases the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission .

Mode of Action

The compound interacts with AChE by binding to its active site, thereby inhibiting the enzyme’s activity . This interaction is characterized by a mixed inhibition type, as indicated by Lineweaver–Burk’s V −1 – [S] −1 double-reciprocal plot . The compound’s inhibitory activity was confirmed through in vitro testing using Ellman spectrophotometry .

Biochemical Pathways

By inhibiting AChE, the compound affects the cholinergic pathway. This pathway involves the synthesis, release, and breakdown of acetylcholine, a neurotransmitter essential for memory and cognition . The compound’s action on AChE leads to an increase in acetylcholine levels, potentially affecting cognitive functions.

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, Excretion) properties were predicted using in silico methods . The lead compound presented satisfactory drug-like characteristics and ADME properties . .

Result of Action

The primary result of the compound’s action is the inhibition of AChE, leading to increased acetylcholine levels . This could potentially enhance cholinergic transmission, affecting cognitive functions.

Advantages and Limitations for Lab Experiments

The advantages of using N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide in laboratory experiments include its low cost, ease of synthesis, and its ability to inhibit HDACs. Additionally, this compound has been shown to inhibit the growth of a variety of cancer cell lines, making it a useful tool for studying cancer biology. However, the use of this compound in laboratory experiments is limited by its potential toxicity and its potential to induce apoptosis in normal cells.

Future Directions

The potential therapeutic applications of N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide are promising, and there are many potential future directions for research. These include further investigation of the role of HDACs in cancer biology, development of new synthesis methods, and exploration of the potential of this compound as an anti-cancer drug. Additionally, further research is needed to investigate the potential toxicity of this compound, as well as its potential to induce apoptosis in normal cells. Finally, further studies are needed to investigate the potential of this compound as an inhibitor of other enzymes involved in gene expression, cell proliferation, and apoptosis.

Synthesis Methods

N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide can be synthesized using a variety of methods. One such method is the synthesis of this compound from the reaction of 4-methoxyphenylthiazole-2-carboxylic acid and 3-methyl-1H-pyrazol-5-yl butanamide. This method involves the condensation of the two reagents in the presence of a base such as sodium carbonate, followed by the hydrolysis of the resulting product.

Scientific Research Applications

N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide has been studied for its potential therapeutic applications in cancer research. It has been shown to inhibit the growth of a variety of cancer cell lines, including breast, colon, and prostate cancer. Additionally, this compound has been used in studies to investigate the role of HDACs in regulating gene expression, cell proliferation and differentiation, and apoptosis.